Cas no 332910-20-0 (3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole)

• Product Name: 3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole
• CAS No: 332910-20-0
• MF: C₂₁H₁₆ClN₃
• MW: 345.824843406677
• CID: 3071956
• PubChem ID: 3133330
• Update Time: 2025-06-14

3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole
• AG-690/40750048
• 3-(4-Chlorophenyl)-5-phenyl-4-(p-tolyl)-4H-1,2,4-triazole
• 3-(4-chlorophenyl)-4-(4-methylphenyl)-5-phenyl-1,2,4-triazole
• AKOS000576436
• 332910-20-0
• 3-(4-chlorophenyl)-4-(4-methylphenyl)-5-phenyl-4H-1,2,4-triazole

• MDL： MFCD02738384
• Inchi： 1S/C21H16ClN3/c1-15-7-13-19(14-8-15)25-20(16-5-3-2-4-6-16)23-24-21(25)17-9-11-18(22)12-10-17/h2-14H,1H3
• InChI Key： VCEQUSSLRDAGJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2C=CC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 345.1032752Da
• Monoisotopic Mass: 345.1032752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole

Comprehensive Overview of 3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole (CAS No. 332910-20-0)

The compound 3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole (CAS No. 332910-20-0) is a specialized triazole derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a chlorophenyl group, a phenyl ring, and a p-tolyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its utility due to its heterocyclic framework, which is known for enhancing drug-like properties such as metabolic stability and binding affinity.

In recent years, the demand for triazole-based compounds has surged, driven by their role in developing antifungal agents, anticancer drugs, and agrochemicals. The 1,2,4-triazole core of this compound is particularly noteworthy, as it mimics the hydrogen-bonding patterns of peptides, enabling interactions with biological targets. This property aligns with the growing interest in small-molecule therapeutics and precision medicine, where structure-activity relationships (SAR) are critical for optimizing efficacy.

From a synthetic chemistry perspective, CAS No. 332910-20-0 exemplifies the convergence of green chemistry and atom economy. Its preparation often involves catalytic cyclization or multicomponent reactions, which minimize waste and energy consumption—a priority for sustainable manufacturing. Laboratories worldwide are investigating its scalable synthesis to meet industrial demands while adhering to REACH and FDA guidelines for chemical safety.

The compound’s physicochemical properties, including solubility, melting point, and stability under various pH conditions, are extensively documented. These metrics are vital for formulators designing drug delivery systems or polymeric materials. For instance, its lipophilicity (logP) suggests compatibility with lipid-based formulations, a trending topic in nanomedicine and bioavailability enhancement strategies.

Beyond pharmaceuticals, 3-(4-Chloro-phenyl)-5-phenyl-4-p-tolyl-4H-[1,2,4]triazole has garnered attention in organic electronics. Its conjugated π-system and electron-withdrawing groups make it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic cells. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance, a key focus in high-impact research journals and patent filings.

Quality control of this compound involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with ISO standards. Suppliers often highlight its ≥98% purity to cater to GMP-certified production lines, addressing the stringent requirements of clinical trials and commercial APIs (active pharmaceutical ingredients).

In summary, CAS No. 332910-20-0 represents a nexus of innovation across multiple sectors. Its synthetic versatility, bioactivity, and material properties position it as a compound of enduring scientific and industrial value. As AI-driven drug discovery and sustainable chemistry gain traction, this triazole derivative is poised to play a pivotal role in shaping future technologies.